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Compound of Interest

Compound Name: Cholesteryl lignocerate

Cat. No.: B1193965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and

experimental use of cholesteryl lignocerate powder. The protocols outlined below are

intended to serve as a guide and may require optimization for specific experimental contexts.

Product Information and Physicochemical
Properties
Cholesteryl lignocerate is the ester of cholesterol and lignoceric acid, a saturated 24-carbon

fatty acid. It is a key lipid in various biological processes and its accumulation is a hallmark of

certain metabolic disorders.

Table 1: Physicochemical Properties of Cholesteryl Lignocerate
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Property Value Source

Synonyms

CE(24:0), Cholesterol

lignocerate, Lignoceric acid

cholesterol ester

[1][2]

CAS Number 73024-96-1 [1][2]

Molecular Formula C₅₁H₉₂O₂ [1][2]

Molecular Weight 737.28 g/mol [1][2]

Physical Form Solid powder

Melting Point

Data not available for

cholesteryl lignocerate. For

comparison, cholesteryl

benzoate has a melting point

of 148-150 °C. The melting

point of cholesteryl esters is

dependent on the fatty acid

chain length.

[3]

Solubility

Soluble in organic solvents

such as chloroform and

methylene chloride. Limited

solubility in ethanol and

methanol. Practically insoluble

in water. Quantitative solubility

data for cholesteryl lignocerate

is not readily available. For

related compounds,

cholesteryl chloroformate is

soluble in chloroform, acetone,

and toluene. Cholesterol

solubility in ethanol is limited

and may require heating or the

use of co-solvents.

[4][5][6][7]
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Handling and Storage
2.1. Safety Precautions

While not classified as a hazardous substance, standard laboratory safety practices should be

followed when handling cholesteryl lignocerate powder.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and gloves.

Respiratory Protection: Avoid inhaling the powder. Use a fume hood or a well-ventilated area.

If significant dust is generated, a dust mask is recommended.

Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Spills: In case of a spill, sweep up the powder carefully, avoiding dust generation, and

dispose of it as chemical waste.

2.2. Storage Conditions

Proper storage is crucial to maintain the stability and integrity of cholesteryl lignocerate.

Temperature: Store in a freezer at -20°C to -80°C for long-term storage.

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation,

especially for long-term storage or if the compound will be used in sensitive assays.

Container: Keep in a tightly sealed, light-resistant container.

Experimental Protocols
3.1. Preparation of Stock Solutions

Due to its hydrophobic nature, cholesteryl lignocerate is insoluble in aqueous solutions.

Stock solutions must be prepared in organic solvents.

Protocol 3.1.1: Preparation of a Cholesteryl Lignocerate Stock Solution in Chloroform
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Weighing: Accurately weigh the desired amount of cholesteryl lignocerate powder in a

chemical fume hood.

Dissolution: Add an appropriate volume of chloroform to the powder in a glass vial. For

example, to prepare a 10 mg/mL stock solution, add 1 mL of chloroform to 10 mg of

cholesteryl lignocerate.

Solubilization: Vortex or sonicate the mixture at room temperature until the powder is

completely dissolved. The solution should be clear.

Storage: Store the stock solution in a tightly sealed glass vial at -20°C. To prevent

evaporation of the solvent, seal the vial with parafilm.

Note: For cell culture experiments, the use of chloroform is not recommended due to its toxicity.

A solvent such as ethanol or DMSO is preferable, though solubility may be lower.

Protocol 3.1.2: Preparation of a Cholesteryl Lignocerate Stock Solution in Ethanol for Cell

Culture (General Guidance)

This protocol is based on general methods for dissolving cholesterol and other long-chain fatty

acid esters for cell culture, as specific data for cholesteryl lignocerate is limited.[7][8][9]

Weighing: Weigh the desired amount of cholesteryl lignocerate powder.

Dissolution: Add a small volume of 100% ethanol to the powder.

Heating: Gently warm the mixture (e.g., in a 37°C water bath) and vortex or sonicate until the

powder is dissolved. Be aware that the solubility in ethanol is limited.

Storage: Store the stock solution at -20°C.

3.2. Delivery of Cholesteryl Lignocerate to Cultured Cells

Directly adding an organic stock solution of cholesteryl lignocerate to aqueous cell culture

media will cause it to precipitate. Therefore, a carrier molecule is typically required.

Protocol 3.2.1: Delivery using Bovine Serum Albumin (BSA)
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Prepare a BSA solution: Dissolve fatty acid-free BSA in serum-free cell culture medium or

PBS to a concentration of 10% (w/v).

Prepare the cholesteryl lignocerate-BSA complex:

Aliquot the desired amount of the ethanolic stock solution of cholesteryl lignocerate into

a sterile tube.

Under sterile conditions, slowly add the 10% BSA solution to the cholesteryl lignocerate
solution while vortexing. The final concentration of ethanol in the cell culture medium

should be kept low (typically <0.5%) to avoid cytotoxicity.

Incubate the mixture at 37°C for 30-60 minutes to allow for the complex to form.

Cell Treatment: Add the cholesteryl lignocerate-BSA complex to the cell culture medium to

achieve the desired final concentration.

Protocol 3.2.2: Delivery using Cyclodextrin

Methyl-β-cyclodextrin can be used to create a water-soluble inclusion complex with cholesterol

and its esters.

Prepare a cyclodextrin solution: Prepare a stock solution of methyl-β-cyclodextrin in serum-

free medium or PBS.

Prepare the cholesteryl lignocerate-cyclodextrin complex:

Add the ethanolic stock solution of cholesteryl lignocerate to the cyclodextrin solution.

Incubate at 37°C with shaking for at least 1 hour.

Cell Treatment: Add the complex to the cell culture medium.

Biological Context and Signaling Pathways
4.1. Cholesteryl Ester Metabolism
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Cholesteryl esters are a storage form of cholesterol. In cells, excess cholesterol is esterified

with a fatty acid by the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT) and stored in lipid

droplets. When needed, the cholesteryl esters are hydrolyzed back to free cholesterol and a

fatty acid by cholesterol ester hydrolases.[10][11]
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Caption: General pathway of cholesteryl ester synthesis and hydrolysis.

4.2. Role in Adrenoleukodystrophy (ALD)

X-linked adrenoleukodystrophy (X-ALD) is a genetic disorder caused by mutations in the

ABCD1 gene, which codes for a peroxisomal transporter protein (ALDP).[12][13] This protein is

responsible for transporting very long-chain fatty acids (VLCFAs), such as lignoceric acid, into

peroxisomes for degradation via β-oxidation.[14][15] A defect in ALDP leads to the
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accumulation of VLCFAs in the cytosol.[12] These excess VLCFAs can then be esterified to

cholesterol, forming cholesteryl lignocerate, which accumulates in various tissues,

particularly the brain, spinal cord, and adrenal glands, leading to cellular dysfunction and

lipotoxicity.[10][16]

VLCFA Accumulation in Adrenoleukodystrophy (ALD)
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Caption: Pathological accumulation of VLCFAs in ALD.

Experimental Workflow: Studying the Effects of
Cholesteryl Lignocerate in Cell Culture
The following diagram outlines a general workflow for investigating the cellular effects of

cholesteryl lignocerate.
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Workflow for Cell-Based Assays with Cholesteryl Lignocerate
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Caption: General experimental workflow for cell culture studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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